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Compound of Interest

Compound Name: Darexaban

Cat. No.: B1669829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Darexaban solutions

for use in cell culture experiments. Darexaban is a potent and selective direct inhibitor of

Factor Xa (FXa), an essential enzyme in the coagulation cascade.[1][2] Its utility in research

extends to studying the roles of FXa in various cellular processes beyond hemostasis,

including cell signaling and cancer biology.

Physicochemical and Pharmacological Data
A summary of key quantitative data for Darexaban is provided below for easy reference when

planning experiments.
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Property Value Reference

Synonyms YM150 [2]

Molecular Formula C₂₇H₃₀N₄O₄ [3]

Molecular Weight 474.55 g/mol [3]

Mechanism of Action

Direct, selective, and

competitive inhibitor of Factor

Xa (FXa).

[1][2]

IC₅₀ (cell-free) 54.6 nM [2]

Kᵢ (human FXa)
0.031 µM (Darexaban), 0.020

µM (Darexaban glucuronide)
[4]

Solubility
Highly soluble in DMSO (250

mg/mL or 526.81 mM).
[5]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years.
[5]

Storage (Stock Solution in

DMSO)

-80°C for 6 months, -20°C for 1

month.
[2]

Experimental Protocols
Preparation of a 10 mM Darexaban Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of Darexaban, which

can be further diluted to working concentrations for cell culture experiments.

Materials:

Darexaban powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://rjsocmed.com/1871-5206/issue/view/9982
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://rjsocmed.com/1871-5206/issue/view/9982
https://rjsocmed.com/1871-5206/issue/view/9982
https://pmc.ncbi.nlm.nih.gov/articles/PMC9256811/
https://www.researchgate.net/figure/Kinetic-values-found-for-RIV-degradation-studies_tbl4_324494895
https://www.researchgate.net/figure/Kinetic-values-found-for-RIV-degradation-studies_tbl4_324494895
https://rjsocmed.com/1871-5206/issue/view/9982
https://www.benchchem.com/product/b1669829?utm_src=pdf-body
https://www.benchchem.com/product/b1669829?utm_src=pdf-body
https://www.benchchem.com/product/b1669829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing Darexaban: Accurately weigh a precise amount of Darexaban powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.746 mg of Darexaban
(Molecular Weight = 474.55 g/mol ).

Dissolving in DMSO: Add the weighed Darexaban powder to a sterile amber vial. Using a

calibrated pipette, add the calculated volume of anhydrous DMSO to achieve a final

concentration of 10 mM. For 4.746 mg of Darexaban, add 1 mL of DMSO.

Complete Dissolution: Tightly cap the vial and vortex thoroughly until the Darexaban is

completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary.[2] Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots

at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Preparation of Darexaban Working Solutions in Cell
Culture Medium
This protocol details the dilution of the DMSO stock solution into a final working concentration

in cell culture medium.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.
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Concentration Range: The optimal concentration of Darexaban for a specific cell line and

assay should be determined empirically. Based on data from similar Factor Xa inhibitors like

rivaroxaban, a starting concentration range of 10 nM to 1 µM is recommended for initial

experiments.

Stability in Media: The stability of Darexaban in aqueous cell culture media has not been

extensively reported. It is advisable to prepare fresh working solutions for each experiment

and consider replenishing the media with freshly prepared Darexaban solution for longer-

term experiments (e.g., every 24-48 hours).

Materials:

10 mM Darexaban stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile conical tubes or microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate Dilutions: Determine the volume of the 10 mM stock solution needed to achieve

the desired final concentration in your experimental volume of cell culture medium. For

example, to prepare 1 mL of a 1 µM working solution:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) * V₁ = (1 µM) * (1000 µL)

V₁ = 0.1 µL of the 10 mM stock solution.

Serial Dilution: To accurately pipette such a small volume, it is recommended to perform a

serial dilution.

Step A (Intermediate Dilution): Prepare a 100 µM intermediate solution by diluting 1 µL of

the 10 mM stock solution into 99 µL of sterile cell culture medium.
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Step B (Final Dilution): Add 10 µL of the 100 µM intermediate solution to 990 µL of pre-

warmed complete cell culture medium to obtain a final concentration of 1 µM.

Mixing: Gently mix the working solution by inverting the tube or pipetting up and down. Avoid

vigorous vortexing, which can cause protein denaturation in the medium.

Application to Cells: Remove the existing medium from your cell culture plates and replace it

with the freshly prepared Darexaban-containing medium.

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium without Darexaban.
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Caption: Darexaban inhibits Factor Xa, blocking downstream signaling.

Experimental Workflow for Darexaban Solution
Preparation
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Caption: Workflow for preparing Darexaban solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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